Cas no 82000-58-6 (3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid)

3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid is a heterocyclic compound featuring a fused thieno-isothiazole core with a carboxylic acid functional group at the 5-position and a methyl substituent at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The carboxylic acid moiety allows for facile modification via esterification, amidation, or other coupling reactions, while the thieno-isothiazole scaffold contributes to electron-rich properties, enhancing its suitability for applications in medicinal chemistry. Its well-defined heterocyclic framework may also support studies in material science or coordination chemistry. The compound is typically handled under controlled conditions due to its potential sensitivity.

3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid structure

82000-58-6 structure

Product Name:3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid

CAS No:82000-58-6

MF:C₇H₅NO₂S₂

MW:199.25009894371

CID:2156934

PubChem ID:12955260

Update Time:2025-05-27

3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid
- WS-02004
- D86315
- 82000-58-6
- 3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid
- DB-241192
- MFCD20655224
- Inchi： 1S/C7H5NO2S2/c1-3-4-2-5(7(9)10)11-6(4)8-12-3/h2H,1H3,(H,9,10)
- InChI Key： QNXUMLLJJBBQOI-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2=C(C)SN=C12

Computed Properties

Exact Mass: 198.97617075g/mol
Monoisotopic Mass: 198.97617075g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107
XLogP3: 2.6

3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid Pricemore >>

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